Cas no 53673-35-1 (Acetamide, N-(2-aminoethyl)-2-methoxy-)

• Product Name: Acetamide, N-(2-aminoethyl)-2-methoxy-
• CAS No: 53673-35-1
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 5971690
• PubChem ID: 13028017
• Update Time: 2025-05-21

Acetamide, N-(2-aminoethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-aminoethyl)-2-methoxy-
• SCHEMBL87920
• N-(2-aminoethyl)-2-methoxy-acetamide
• CS-0295464
• AKOS000150293
• N-(2-AMINOETHYL)-2-METHOXYACETAMIDE
• 53673-35-1
• EN300-3576713

• Inchi： 1S/C5H12N2O2/c1-9-4-5(8)7-3-2-6/h2-4,6H2,1H3,(H,7,8)
• InChI Key： FSQWGDLVDNEQFJ-UHFFFAOYSA-N
• SMILES： C(NCCN)(=O)COC

Computed Properties

• Exact Mass: 132.089877630g/mol
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 299.0±25.0 °C(Predicted)
• pka: 14.48±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide, N-(2-aminoethyl)-2-methoxy-

Comprehensive Overview of Acetamide, N-(2-aminoethyl)-2-methoxy- (CAS No. 53673-35-1)

Acetamide, N-(2-aminoethyl)-2-methoxy- (CAS No. 53673-35-1) is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its methoxy and aminoethyl functional groups make it a versatile building block for designing molecules with targeted biological activities. Researchers and industries are increasingly interested in this compound due to its potential applications in neurological studies and enzyme inhibition.

In recent years, the demand for Acetamide, N-(2-aminoethyl)-2-methoxy- has surged, driven by its relevance in drug discovery and biomedical engineering. A growing number of studies highlight its utility in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s ability to act as a ligand or scaffold in small-molecule therapeutics has also attracted attention from biotech startups and academic labs. With the rise of AI-driven drug design, computational chemists frequently explore its properties to predict binding affinities and optimize lead compounds.

From a synthetic chemistry perspective, Acetamide, N-(2-aminoethyl)-2-methoxy- offers a balance of reactivity and stability, making it suitable for multi-step organic synthesis. Its solubility in polar solvents like water and ethanol enhances its practicality in lab settings. Environmental considerations are also a key focus, as industries seek green chemistry alternatives. This compound’s potential for low-toxicity applications aligns with global trends toward sustainable research practices.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize Acetamide, N-(2-aminoethyl)-2-methoxy-. Quality control protocols emphasize high-purity standards, particularly for pharmaceutical-grade batches. FAQs from researchers often revolve around its storage conditions (recommended at 2–8°C under inert gas) and compatibility with other reagents. These details are critical for reproducibility in experiments.

Looking ahead, the compound’s role in personalized medicine and biomarker development is under exploration. Its structural flexibility allows for derivatization, enabling tailored solutions for targeted drug delivery. As the scientific community prioritizes translational research, Acetamide, N-(2-aminoethyl)-2-methoxy- is poised to remain a key player in bridging bench-side discoveries to clinical applications. Collaborative efforts between chemists, biologists, and data scientists will further unlock its potential.